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This technical support center provides troubleshooting guidance and frequently asked
questions (FAQs) for researchers, scientists, and drug development professionals working to
harmonize data from the Born in Bradford (BiB) cohort with other datasets. Our aim is to
facilitate robust and reproducible research by addressing common challenges encountered
during the data harmonization process.

Frequently Asked Questions (FAQs)

Q1: Where can | find information on the variables available in the Born in Bradford datasets?

Al: The primary resource for understanding the data collected in the BiB studies is the official
Born in Bradford Data Dictionary. This comprehensive document provides details on data
collections, data structures, and individual variables. You can access the data dictionary and
other resources on the Born in Bradford website.[1][2][3][4] For a high-level overview of the
available data, it is recommended to first review the Data Summary document.[3]

Q2: What are the key principles | should follow when harmonizing BiB data with another cohort
study?

A2: Successful data harmonization hinges on a systematic approach. Key principles include:

o Understand your data: Thoroughly familiarize yourself with the BiB data dictionary and the
documentation of the dataset you are linking to.[1]
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o Define a clear research question: Your research question will guide which variables need to
be harmonized.

» Develop a harmonization protocol: Document all your decisions and transformation rules.
This ensures transparency and reproducibility.

e Assess variable comparability: Evaluate the definition, measurement units, and collection
time points for each variable across datasets.

» Start with a small pilot: Test your harmonization process on a subset of the data before
applying it to the entire dataset.

Q3: How does the Born in Bradford study link to administrative datasets?

A3: The Born in Bradford study has a high rate of data linkage to routine administrative records,
including health and education data.[5][6][7][8][9][10] Linkage is typically performed using
unique identifiers such as the NHS number for health records and the Unique Pupil Number for
education records.[10][11][12] This allows for the integration of rich longitudinal data on health
outcomes, educational attainment, and other social determinants of health. The Connected
Bradford project is a prime example of a large-scale data linkage initiative involving BiB data.
[13]

Q4: What are the common challenges when harmonizing self-reported data from BiB with
administrative data?

A4: Discrepancies can arise between self-reported information and data from administrative
records.[14][15][16][17] Common challenges include:

» Recall bias: Participants may not accurately remember past events or health conditions.[14]

» Differences in definition: The way a variable is defined in a questionnaire may differ from the
definition used in an administrative database.

» Coding variations: Different coding systems (e.g., for ethnicity or medical diagnoses) can
make direct comparisons difficult.
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e Missing data: Data may be missing in one or both datasets, requiring careful handling during
analysis.

Troubleshooting Guides
Issue 1: Mismatched Ethnicity Categories

Problem: You are trying to harmonize the ethnicity data from the Born in Bradford cohort with
data from the UK Census, but the categories do not align perfectly.

Solution: This is a common challenge that requires a clear and documented mapping strategy.
Experimental Protocol: Harmonizing BiB Ethnicity Data with UK Census Categories
e Data Assessment:

o Obtain the ethnicity variable from the BiB dataset. The BiB data dictionary will provide the
specific variable name and coding.[18] The cohort profile indicates that at baseline,
approximately 49% of the cohort were of South Asian heritage.[9]

o Obtain the official ethnicity categories from the UK Census (e.g., 2011 Census). The main
categories are typically White, Mixed/Multiple ethnic groups, Asian/Asian British,
Black/African/Caribbean/Black British, and Other ethnic group.[2][5][19]

e Mapping Development:

o Create a mapping table that defines the correspondence between the BiB ethnicity codes
and the UK Census categories. This should be a collaborative process involving
researchers with expertise in both datasets.

o Example Mapping:
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Born in Bradford Category UK Census 2011 Category
. . White: English/Welsh/Scottish/Northern
White British . .
Irish/British
Pakistani Asian/Asian British: Pakistani
Indian Asian/Asian British: Indian
Bangladeshi Asian/Asian British: Bangladeshi

) Asian/Asian British: Any other Asian
Other Asian
background

Black/African/Caribbean/Black British:
Black Caribbean

Caribbean
Black African Black/African/Caribbean/Black British: African
Black/African/Caribbean/Black British: Any
Other Black
other Black background
Mixed Ethnicity Mixed/Multiple ethnic groups

| Other | Other ethnic group |
» Transformation and Validation:
o Apply the mapping rules to create a new, harmonized ethnicity variable in your dataset.

o Validate the transformation by cross-tabulating the original BiB ethnicity variable with the
new harmonized variable to ensure the mapping was applied correctly.

o Document all decisions made during the mapping process, including any assumptions or
handling of ambiguous cases.[1][6][20]

Issue 2: Linking BiB Data to Hospital Episode Statistics
(HES)

Problem: You need to link participants from the Born in Bradford cohort to their hospital
admission records in the NHS Hospital Episode Statistics (HES) database and are unsure of
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the process.

Solution: Linking to HES data requires a formal application process and a clear understanding
of the data linkage methodology.

Experimental Protocol: Linking Born in Bradford Data to HES
o Data Access Application:

o Submit an Expression of Interest to the Born in Bradford team outlining your research
proposal and the specific data required.[3][21][22]

o Upon approval, you will need to complete a Data Sharing Agreement.[2]
» Data Linkage Methodology:

o The primary identifier for linking BiB participants to HES records is the NHS number.[10]
[12]

o The BIiB team will facilitate the linkage with NHS Digital, the custodian of HES data.

o The linked dataset provided to you will be pseudonymized to protect participant
confidentiality.

e Harmonizing Key Variables (Example: Diagnosis Codes):

o HES Diagnosis Codes: HES uses the International Classification of Diseases (ICD),
primarily ICD-10, for coding diagnoses.[23][24]

o BIB Self-Reported Conditions: The BiB questionnaires may contain self-reported health
conditions.

o Harmonization Strategy:

» |dentify the relevant ICD-10 codes in the HES data that correspond to the self-reported
conditions in the BiB data.
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» Create binary "case" vs. "non-case" variables based on the presence of specific ICD-10
codes in the HES records.

» Compare the prevalence of conditions based on HES data versus self-reported data to
assess concordance. Be aware that agreement may vary significantly between different
conditions.[14][17]

Quantitative Data Summary

The success of data linkage is crucial for creating a harmonized dataset. The following table
provides an overview of the reported linkage success rates for the Born in Bradford cohort with
key administrative datasets.

Linked Dataset Linkage Success Rate Source

Routine Health Records

(including GP and hospital 98% [511819]
data)
Education Records 85% [819]

Visualizing the Harmonization Workflow

The following diagrams illustrate the key stages and logical flow of the data harmonization
process when working with Born in Bradford data.

Phase 3: Analysis

Click to download full resolution via product page

Caption: A high-level overview of the data harmonization workflow.
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Caption: Detailed steps for harmonizing a single variable.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3334408#harmonizing-born-in-bradford-data-with-
other-datasets]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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